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Compound of Interest

Compound Name: Gold-196

Cat. No.: B1263354

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of the gold
isotope, Gold-196 (*°¢Au). The information presented herein is intended for researchers,
scientists, and professionals in drug development who may utilize this radionuclide in their
work. This document details the decay characteristics, isomeric states, and production methods
of Gold-196, supported by experimental methodologies and visual representations of its
nuclear behavior.

Core Nuclear Properties

Gold-196 is an unstable isotope of gold with a well-characterized set of nuclear properties. It
primarily decays through electron capture, with a smaller branch decaying via beta-minus
emission. A summary of its key nuclear data is presented in the table below.
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Property Value

Half-life 6.1669(6) days

Spin 2.

Parity Negative

Decay Modes Electron Capture (~93%), Beta-Minus (~7%)[1]
Daughter Isotope (EC) Platinum-196 (1°°Pt)

Daughter Isotope () Mercury-196 (1°°Hg)

Mass Excess -31.140 MeV

Decay Characteristics

The decay of Gold-196 to its stable daughter isotopes, Platinum-196 and Mercury-196, is
accompanied by the emission of gamma rays and beta particles. The energies and intensities
of the most prominent gamma rays have been determined through gamma spectroscopy.

Gamma-Ray Emissions

The following table summarizes the energies and relative intensities of the principal gamma
rays emitted following the decay of Gold-196.

Energy (keV) Relative Intensity (%)
333.02 22.8

355.73 87.0

426.0 6.8

645.6 2.1

778.8 1.1

1090.7 0.4

Note: Intensities are relative to the most intense gamma ray (355.73 keV).
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Beta-Minus Decay

The beta-minus decay branch of Gold-196 results in the emission of electrons with a maximum
energy (EB~max) of 686.66 keV.

Isomeric States

Gold-196 possesses two notable metastable isomers, each with distinct half-lives, spins, and
parities. These isomers decay via isomeric transition (IT) to the ground state of Gold-196.

) ] . Excitation
Isomer Half-life Spin Parity
Energy (keV)
196miAY 8.1(2) s 5+ Positive 84.660(20)
196m2A 9.6(1) h 12- Negative 595.66(4)

Production of Gold-196

Gold-196 can be produced through various nuclear reactions. The most common methods
involve the irradiation of stable gold or platinum isotopes.

Photonuclear Reaction on Gold-197

A primary method for producing Gold-196 is through the (y,n) reaction on the stable isotope
Gold-197 (*°’Au). This process involves bombarding a high-purity gold target with high-energy
photons (gamma rays).

Reaction: °’/Au +y - 1%Au +n

Charged-Particle Bombardment of Platinum

Gold-196 can also be produced by bombarding platinum targets with charged particles, such
as protons or deuterons, in a particle accelerator. For example, the (p,n) reaction on Platinum-
196 is a viable production route.

Reaction: 1°¢Pt + p — 1°6Au + n

A summary of common production reactions is provided below:
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Reaction Target Isotope Projectile
197Au(y,n)eAu 197Au Gamma Ray
196pt(p,n)12%Au 196pt Proton
198Hg(p,3Nn)1%5Au 198Hq Proton

Experimental Protocols

This section outlines the general methodologies employed in the determination of the nuclear
properties of Gold-196.

Production and Measurement via Photonuclear Reaction
1. Target Preparation: A target of high-purity (99.99% or greater) Gold-197 foil is prepared.

2. Irradiation: The gold target is placed in a high-energy photon beam. These photons are
typically produced as bremsstrahlung radiation by directing an electron beam from a linear
accelerator onto a high-Z converter material, such as tungsten. The target is irradiated for a
duration calculated to produce a sufficient activity of Gold-196 for measurement.

3. Gamma-Ray Spectroscopy: Following irradiation, the target is transferred to a shielded
counting chamber equipped with a high-purity germanium (HPGe) detector. The HPGe detector
is calibrated for energy and efficiency using standard radioactive sources with well-known
gamma-ray energies and intensities.

4. Data Acquisition and Analysis: The gamma-ray spectrum of the irradiated target is acquired
over a period sufficient to obtain good statistics for the characteristic gamma peaks of Gold-
196. The energies of the peaks are used to identify the nuclide, and the net peak areas,
corrected for detector efficiency and gamma-ray intensity, are used to quantify the activity.

Half-Life Determination

1. Serial Measurements: The activity of a Gold-196 source is measured repeatedly at set time
intervals using a gamma-ray spectrometer. The net counts in a prominent, well-resolved
gamma-ray peak (e.g., 355.73 keV) are recorded for each measurement.
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2. Decay Curve Analysis: The natural logarithm of the net count rate is plotted against the
elapsed time.

3. Half-Life Calculation: A linear regression is performed on the data points. The slope of the
resulting line is equal to the negative of the decay constant (A). The half-life (T1/2) is then
calculated using the formula: T1/2 =In(2) / A.

Beta Spectroscopy

1. Spectrometer Setup: A beta spectrometer, typically consisting of a silicon detector, is used to
measure the energy spectrum of the electrons emitted during the beta-minus decay of Gold-
196. The spectrometer is calibrated using sources that emit electrons of known energies.

2. Spectrum Acquisition: The Gold-196 source is placed in the spectrometer, and the beta
spectrum is acquired.

3. Kurie Plot Analysis: To determine the maximum beta energy (Ef~max), a Kurie plot is
constructed. This involves plotting a function of the square root of the number of counts per unit
momentum interval against the electron energy. For an allowed transition, this plot will be a
straight line that intersects the energy axis at the E~max.

Spin and Parity Determination

The spin and parity of the nuclear states of Gold-196 are determined by analyzing the angular
correlation of successively emitted gamma rays.

1. Coincidence Measurement: Two gamma-ray detectors are placed at a fixed angle relative to
each other, with the Gold-196 source at the center. The detectors are set up to record events
where two gamma rays are detected in coincidence.

2. Angular Correlation Function: The coincidence count rate is measured at various angles
between the detectors. The resulting data are fitted to a theoretical angular correlation function,
which depends on the spins of the initial, intermediate, and final nuclear states, as well as the
multipolarities of the gamma transitions.

3. Spin and Parity Assignment: By comparing the experimental angular correlation with
theoretical predictions for different possible spin and parity assignments, the most probable
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values for the nuclear states can be determined.

Visualizations
Gold-196 Decay Scheme

The following diagram illustrates the decay pathways of Gold-196 to its daughter nuclei,
Platinum-196 and Mercury-196, including the energies of the excited states and the principal
gamma transitions.
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Caption: Decay scheme of Gold-196.

Experimental Workflow for Production and Analysis

This flowchart outlines the typical experimental procedure for producing Gold-196 via the
photonuclear reaction and its subsequent analysis.
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Caption: Production and analysis workflow for Gold-196.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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